Cas no 2137649-54-6 (2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid
• CAS No: 2137649-54-6
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 6440056
• PubChem ID: 165453180
• Update Time: 2025-06-08

2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-734226
• 2137649-54-6
• 2-chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid
• 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C11H8ClNO3/c1-6-8(2-3-16-6)9-4-7(11(14)15)5-10(12)13-9/h2-5H,1H3,(H,14,15)
• InChI Key： QNUQCVCJSCLVMW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(C2C=COC=2C)=N1

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid

Research Briefing on 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid (CAS: 2137649-54-6)

The compound 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid (CAS: 2137649-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the chloro and furan substituents, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate specific protein-protein interactions involved in cellular signaling pathways. The study employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects. These findings suggest that 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid could serve as a promising scaffold for the design of targeted therapies.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and metabolic stability profiles. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of this compound exhibited improved bioavailability and reduced toxicity compared to existing analogs. These attributes enhance its potential as a lead candidate for further optimization and clinical development.

Ongoing research is also exploring the compound's applications beyond oncology. Preliminary data from a 2024 study suggest its potential utility in neurodegenerative diseases, where it has shown neuroprotective effects in cellular models of Alzheimer's disease. The mechanism of action appears to involve the modulation of oxidative stress pathways, although further validation is required.

In conclusion, 2-Chloro-6-(2-methylfuran-3-yl)pyridine-4-carboxylic acid (CAS: 2137649-54-6) represents a valuable chemical entity with broad therapeutic potential. Its versatility as a synthetic intermediate and its promising biological activities underscore its importance in contemporary drug discovery efforts. Future research should focus on optimizing its derivatives and advancing them through preclinical and clinical trials to fully realize their therapeutic benefits.